2-Ethynyl-5-methoxynaphthalene

• Molecular Formula: C13H10O
• Molecular Weight: 182.22 g/mol
• IUPAC Name: 6-ethynyl-1-methoxynaphthalene
• InChI: InChI=1S/C13H10O/c1-3-10-7-8-12-11(9-10)5-4-6-13(12)14-2/h1,4-9H,2H3
• InChI Key: TZOZXAHLDKKRKY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1C=CC(=C2)C#C

Description

2-Ethynyl-5-methoxynaphthalene is a useful research compound. Its molecular formula is C13H10O and its molecular weight is 182.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

5-methoxynaphth-2-ylpropiolic acid (5.85) is heated at 120-124° for 5 hours in quinoline. The reaction product is diluted with water and washed thoroughly with dilute hydrochloric acid. This is followed by washing with sodium bicarbonate (10%). The material is passed through a short aluminum (H+) column, eluted with N-hexane to give a fraction free of carbonyl absorption (I.R.). Removal of solvent gives 2-ethynyl-5-methoxynaphthalene.

Synthesis routes and methods II

Procedure details

Methyl (5-methoxynaphth-2-yl)ketone (0.25 moles) and phosphorus pentachloride (0.31 moles) are placed in a 3-neck flask equipped with a mechanical stirrer, a condenser connected to a nitrogen inlet, and a thermometer. The mixture is stirred at 33°-35° C for 3 days. The cooled reaction mixture is poured onto 800 g of ice and extracted with 3 × 500 ml of ether. The ether fraction is washed with 2 × 100 ml water 4 × 100 ml of 5% sodium hydroxide, 3 × 50 ml water, 2 × 50 ml of saturated saline and dried over sodium sulfate. The ether is removed to give the chlorinated intermediate. The intermediate is dissolved in anhydrous THF (200 ml) and is added dropwise to a freshly prepared solution of sodamide in liquid ammonia, using a dry-ice condenser. The reaction mixture is allowed to stir at room temperature overnight; then, it is poured into 50 ml of water and 500 ml of ether. The ether fraction is washed with 3 × 50 ml water and solvent gives a residue which is distilled to give 2-ethynyl-5-methoxynaphthalene.